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Compound of Interest

Compound Name:
CAS No.:

Cat. No.:

6-Chloroheptanenitrile

88725-94-4

B14129428

Get Quote

Direct experimental values for the boiling point and density of 6-chloroheptanenitrile are not
readily available in the current scientific literature. However, by examining the properties of

analogous compounds, we can provide reliable estimates.

Table 1: Estimated Physicochemical Properties of 6-Chloroheptanenitrile
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Property

Estimated Value

Basis for Estimation

Boiling Point

220-230 °C (at 760 mmHg)

Extrapolation from the boiling
points of shorter-chain w-
chloroalkanenitriles and
analogous heptyl derivatives.
The presence of the polar
nitrile group and the
chloroalkane chain contributes
to a relatively high boiling

point.

Density

0.98 - 1.05 g/cm3

Based on the densities of
similar long-chain alkyl nitriles
and chloroalkanes. The density
is expected to be slightly
higher than that of
heptanenitrile due to the
presence of the heavier

chlorine atom.

Molecular Formula C7H12CIN -
Molecular Weight 145.63 g/mol -
Sparingly soluble in water; .
) ) General solubility trends for
- soluble in common organic ) o
Solubility aliphatic nitriles and alkyl

solvents (e.g., ethanol, diethyl

ether, dichloromethane).

halides.

Synthesis of 6-Chloroheptanenitrile: Pathways and

Methodologies

Several synthetic routes can be envisioned for the preparation of 6-chloroheptanenitrile,

primarily leveraging the nucleophilic substitution of a suitable precursor with a cyanide source.

From 1,6-Dichlorohexane
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A common and direct method involves the monosubstitution of a dichloroalkane with a cyanide
salt. This reaction is a nucleophilic substitution where the cyanide ion displaces one of the
chloride ions.

Reaction Scheme:

Caption: Synthetic pathway from 1,6-dichlorohexane.

From 6-Chlorohexan-1-ol

This two-step approach involves the conversion of the terminal alcohol group of 6-chlorohexan-
1-ol into a good leaving group, followed by nucleophilic substitution with cyanide.

Step 1: Conversion of Alcohol to Alkyl Halide or Sulfonate

The hydroxyl group can be converted to a better leaving group, such as a tosylate or mesylate,
or directly to a bromide or iodide.

Reaction Scheme (via Tosylation):

Step 2: Nucleophilic Substitution

The resulting tosylate is then reacted with sodium cyanide.
Reaction Scheme:

Experimental Protocol:

o Tosylation: Dissolve 6-chlorohexan-1-ol in pyridine or dichloromethane and cool the solution
in an ice bath. Add p-toluenesulfonyl chloride (TsCl) portion-wise with stirring. Allow the
reaction to proceed at low temperature and then warm to room temperature.

o Work-up: Quench the reaction with water and extract the product with an organic solvent.
Wash the organic layer sequentially with dilute HCI, saturated sodium bicarbonate solution,
and brine. Dry the organic layer and remove the solvent.

o Cyanation: Dissolve the crude tosylate in a polar aprotic solvent like acetone or DMSO and
add sodium cyanide. Heat the mixture to reflux until the reaction is complete (monitored by
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TLC or GC).

 Purification: Follow a similar work-up and purification procedure as described in section 2.1.

Authoritative Grounding: The conversion of alcohols to nitriles via sulfonate esters is a well-

established and reliable method in organic synthesis, offering high yields and avoiding the

harsh conditions sometimes required for direct cyanation of alcohols. [1]

Analytical Characterization: Spectroscopic

Sighature

The structure of 6-chloroheptanenitrile can be unequivocally confirmed using a combination

of spectroscopic techniques.

Table 2: Predicted Spectroscopic Data for 6-Chloroheptanenitrile

Technique Expected Features
- Triplet at ~3.5 ppm (2H, -CHzClI) - Triplet at

1H NMR ~2.4 ppm (2H, -CH2CN) - Multiplets between
1.4-1.9 ppm (8H, internal methylenes)
- Signal at ~119 ppm (-CN) - Signal at ~45 ppm
-CH2Cl) - Signal at ~17 ppm (-CH2CN) -

G NMR (-CH2Cl) - Sig ppm ( )

Signals between 25-32 ppm (internal

methylenes)

IR Spectroscopy

- Sharp, medium-intensity peak around 2245
cm~1 (C=N stretch) - Peak around 650-750 cm™1
(C-Cl stretch) - Peaks around 2850-2960 cm~1
(C-H stretches)

Mass Spectrometry

- Molecular ion peak (M*) showing characteristic
isotopic pattern for one chlorine atom (M* and
M*+2 in a ~3:1 ratio).

Diagram: Predicted *H NMR Chemical Shifts
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Caption: Simplified *H NMR shift prediction.

Reactivity and Synthetic Potential

6-Chloroheptanenitrile is a bifunctional molecule, and its reactivity is dictated by the interplay
of the alkyl chloride and nitrile functional groups.

 Nitrile Group: The nitrile group can undergo a variety of transformations. It can be hydrolyzed
to a carboxylic acid (heptanoic acid, 6-chloro-) or an amide (6-chloroheptanamide).
Reduction of the nitrile yields a primary amine (7-amino-1-chloroheptane). The nitrile group
can also participate in cycloaddition reactions and can be a precursor for the synthesis of
heterocycles. [2]

e Alkyl Chloride Group: The terminal chlorine atom is susceptible to nucleophilic substitution
reactions. This allows for the introduction of a wide range of functional groups, such as
azides, thiols, and ethers, at the 6-position.

The presence of both functional groups allows for sequential or one-pot transformations,
making 6-chloroheptanenitrile a versatile building block for more complex molecules. For
instance, the chloride can be displaced by a nucleophile, followed by transformation of the
nitrile group, or vice-versa.

Applications in Research and Development

The unique structure of 6-chloroheptanenitrile makes it a valuable intermediate in several
areas:

e Pharmaceutical Synthesis: The nitrile group is a common pharmacophore in many drugs. [3]
[4]The ability to introduce further functionality via the chloro group makes this molecule an
attractive starting material for the synthesis of novel drug candidates. The introduction of a
nitrile can improve a molecule's pharmacokinetic properties. [2][5]

» Organic Synthesis: As a bifunctional building block, it can be used in the synthesis of
polymers, agrochemicals, and other specialty chemicals. The seven-carbon chain provides a
flexible spacer between the two functional groups.

Safety and Handling
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Caution: While a specific Safety Data Sheet (SDS) for 6-chloroheptanenitrile is not available,
the safety precautions should be based on the known hazards of similar long-chain alkyl nitriles
and alkyl chlorides.

» Toxicity: Aliphatic nitriles can be toxic and may release cyanide upon metabolism. [6]Alkyl
chlorides can be irritants. Therefore, this compound should be handled with appropriate
personal protective equipment (PPE).

» Handling: All manipulations should be carried out in a well-ventilated fume hood. Wear
chemical-resistant gloves (e.qg., nitrile rubber), safety goggles, and a lab coat. [7][8]* Storage:
Store in a tightly sealed container in a cool, dry, and well-ventilated area away from
incompatible materials such as strong oxidizing agents and strong acids or bases.

» Disposal: Dispose of chemical waste in accordance with local, state, and federal regulations.

Conclusion

6-Chloroheptanenitrile, while not extensively characterized in the literature, represents a
promising and versatile chemical intermediate. This guide provides a foundational
understanding of its estimated properties, viable synthetic routes, and potential applications.
The methodologies and data presented, derived from analogous compounds and established
chemical principles, offer a solid starting point for researchers and scientists looking to explore
the potential of this bifunctional molecule in their work. As with any chemical, all handling and
reactions should be conducted with appropriate safety precautions.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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